Iron(II) Fumarate
Iron(II) Fumarate
Ferrous Fumarate is the fumarate salt form of the mineral iron. Administration of ferrous fumarate results in elevation of serum iron concentration, which is then assimilated into hemoglobin, required for the transport of oxygen, or trapped in the reticuloendothelial cells for storage. This agent is used as a dietary supplement, and to prevent or treat iron deficiency related syndromes.
Ferrous fumarate is a dicarboxylic acid.
Iron is an essential heavy metal that is included in many over-the-counter multivitamin and mineral supplements and is used therapeutically in higher doses to treat or prevent iron deficiency anemia. When taken at the usual recommended daily allowance or in replacement doses, iron has little or no adverse effect on the liver. In high doses and in intentional or accidental overdoses, iron causes serious toxicities, one component of which is acute liver damage.
Ferrous fumarate is a dicarboxylic acid.
Iron is an essential heavy metal that is included in many over-the-counter multivitamin and mineral supplements and is used therapeutically in higher doses to treat or prevent iron deficiency anemia. When taken at the usual recommended daily allowance or in replacement doses, iron has little or no adverse effect on the liver. In high doses and in intentional or accidental overdoses, iron causes serious toxicities, one component of which is acute liver damage.
Brand Name:
Vulcanchem
CAS No.:
141-01-5
VCID:
VC0056393
InChI:
InChI=1S/C4H4O4.Fe/c5-3(6)1-2-4(7)8;/h1-2H,(H,5,6)(H,7,8);/b2-1+;
SMILES:
C(=CC(=O)O)C(=O)O.[Fe]
Molecular Formula:
C₄H₂FeO₄
Molecular Weight:
171.92 g/mol
Iron(II) Fumarate
CAS No.: 141-01-5
Reference Standards
VCID: VC0056393
Molecular Formula: C₄H₂FeO₄
Molecular Weight: 171.92 g/mol
| CAS No. | 141-01-5 |
|---|---|
| Product Name | Iron(II) Fumarate |
| Molecular Formula | C₄H₂FeO₄ |
| Molecular Weight | 171.92 g/mol |
| IUPAC Name | (E)-but-2-enedioic acid;iron |
| Standard InChI | InChI=1S/C4H4O4.Fe/c5-3(6)1-2-4(7)8;/h1-2H,(H,5,6)(H,7,8);/b2-1+; |
| Standard InChIKey | OOPLWEDSEDELIX-TYYBGVCCSA-N |
| Isomeric SMILES | C(=C/C(=O)[O-])\C(=O)[O-].[Fe+2] |
| SMILES | C(=CC(=O)O)C(=O)O.[Fe] |
| Canonical SMILES | C(=CC(=O)[O-])C(=O)[O-].[Fe+2] |
| Description | Ferrous Fumarate is the fumarate salt form of the mineral iron. Administration of ferrous fumarate results in elevation of serum iron concentration, which is then assimilated into hemoglobin, required for the transport of oxygen, or trapped in the reticuloendothelial cells for storage. This agent is used as a dietary supplement, and to prevent or treat iron deficiency related syndromes. Ferrous fumarate is a dicarboxylic acid. Iron is an essential heavy metal that is included in many over-the-counter multivitamin and mineral supplements and is used therapeutically in higher doses to treat or prevent iron deficiency anemia. When taken at the usual recommended daily allowance or in replacement doses, iron has little or no adverse effect on the liver. In high doses and in intentional or accidental overdoses, iron causes serious toxicities, one component of which is acute liver damage. |
| Related CAS | 7705-12-6 (unspecified iron(+2) salt) |
| Synonyms | (2E)-2-Butenedioic Acid Iron(2+) Salt; Fumaric Acid Iron(2+) Salt (1:1);_x000B_Iron Fumarate (Fe(O4C4H2)); Cpiron; Erco-Fer; Ercoferrol; Feostat; Fepstat; Feroton; Ferrofume; Ferronat; Ferrone; Ferrotemp; Ferrous Fumarate; Ferrum; Fersamal;Firon_x000B_Fresamal; |
| PubChem Compound | 5478817 |
| Last Modified | Nov 14 2021 |
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